4,5-Dimethyl-2-propoxy-N-(3-pyridinyl)benzenesulfonamide
4,5-Dimethyl-2-propoxy-N-(3-pyridinyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
913241-49-3
VCID:
VC0497718
InChI:
InChI=1S/C16H20N2O3S/c1-4-8-21-15-9-12(2)13(3)10-16(15)22(19,20)18-14-6-5-7-17-11-14/h5-7,9-11,18H,4,8H2,1-3H3
SMILES:
CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NC2=CN=CC=C2
Molecular Formula:
C16H20N2O3S
Molecular Weight:
320.4g/mol
4,5-Dimethyl-2-propoxy-N-(3-pyridinyl)benzenesulfonamide
CAS No.: 913241-49-3
Main Products
VCID: VC0497718
Molecular Formula: C16H20N2O3S
Molecular Weight: 320.4g/mol
| CAS No. | 913241-49-3 |
|---|---|
| Product Name | 4,5-Dimethyl-2-propoxy-N-(3-pyridinyl)benzenesulfonamide |
| Molecular Formula | C16H20N2O3S |
| Molecular Weight | 320.4g/mol |
| IUPAC Name | 4,5-dimethyl-2-propoxy-N-pyridin-3-ylbenzenesulfonamide |
| Standard InChI | InChI=1S/C16H20N2O3S/c1-4-8-21-15-9-12(2)13(3)10-16(15)22(19,20)18-14-6-5-7-17-11-14/h5-7,9-11,18H,4,8H2,1-3H3 |
| Standard InChIKey | KEJZLIWGFFHLAX-UHFFFAOYSA-N |
| SMILES | CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NC2=CN=CC=C2 |
| Canonical SMILES | CCCOC1=C(C=C(C(=C1)C)C)S(=O)(=O)NC2=CN=CC=C2 |
| PubChem Compound | 15943819 |
| Last Modified | Nov 11 2021 |
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